Cas no 1033747-78-2 (2,5-Methano-2H-s-indaceno[8,1-bc]furan-2,3,4,5a,8c(2aH,6H)-pentol,octahydro-2a,5,8-trimethyl-3-(1-methylethyl)-,(2S,2aS,3S,4R,4aR,5R,5aR,8R,8aS,8bR,8cS)-)

2,5-Methano-2H-s-indaceno[8,1-bc]furan-2,3,4,5a,8c(2aH,6H)-pentol,octahydro-2a,5,8-trimethyl-3-(1-methylethyl)-,(2S,2aS,3S,4R,4aR,5R,5aR,8R,8aS,8bR,8cS)- structure
1033747-78-2 structure
Product Name:2,5-Methano-2H-s-indaceno[8,1-bc]furan-2,3,4,5a,8c(2aH,6H)-pentol,octahydro-2a,5,8-trimethyl-3-(1-methylethyl)-,(2S,2aS,3S,4R,4aR,5R,5aR,8R,8aS,8bR,8cS)-
CAS No:1033747-78-2
MF:C20H32O6
MW:368.464487075806
CID:97908
PubChem ID:24885741
Update Time:2025-04-18

2,5-Methano-2H-s-indaceno[8,1-bc]furan-2,3,4,5a,8c(2aH,6H)-pentol,octahydro-2a,5,8-trimethyl-3-(1-methylethyl)-,(2S,2aS,3S,4R,4aR,5R,5aR,8R,8aS,8bR,8cS)- Chemical and Physical Properties

Names and Identifiers

    • 2,5-Methano-2H-s-indaceno[8,1-bc]furan-2,3,4,5a,8c(2aH,6H)-pentol,octahydro-2a,5,8-trimethyl-3-(1-methylethyl)-,(2S,2aS,3S,4R,4aR,5R,5aR,8R,8aS,8bR,8cS)-
    • Itol A
    • (1R,2S,3R,6R,7R,9S,10S,11S,12R,13R,14S)-11-Isopropyl-3,7,10-trimethyl-15-oxapentacyclo[7.5.1.0<sup>2,6</sup>.0<sup>7,13</sup>.0<sup>10,14</sup>]pentadecane-6,9,11,12,14-pentol
    • 2,5-Methano-2H-s-indaceno[8,1-bc]furan-2,3,4,5a,8c(2aH,6H)-pentol,octahydro-2a,5,8-trimethyl-3-(1-methylethyl)-,(2S,2aS,3S,4R
    • 2,5-Methano-2H-s-indaceno[8,1-bc]furan-2,3,4,5a,8c(2aH,6H)-pentol,octahydro-2a,5,8-trimethyl-3...
    • 20-DeoxyitolB
    • [ "" ]
    • 20-Deoxyitol B
    • FS-10088
    • 1033747-78-2
    • AKOS032961676
    • (2S,2aS,3S,4R,4aR,5R,5aR,8R,8aS,8bR,8cS)-Octahydro-2a,5,8-trimethyl-3-(1-methylethyl)-2,5-methano-2H-s-indaceno[8,1-bc]furan-2,3,4,5a,8c(2aH,6H)-pentol; 20-Deoxyitol B
    • (1R,2S,3R,6R,7R,9S,10S,11S,12R,13R,14S)-3,7,10-trimethyl-11-propan-2-yl-15-oxapentacyclo[7.5.1.02,6.07,13.010,14]pentadecane-6,9,11,12,14-pentol
    • CHEMBL2269146
    • Inchi: 1S/C20H32O6/c1-9(2)19(24)13(21)12-15(4)8-18(23)16(19,5)20(12,25)14(26-18)11-10(3)6-7-17(11,15)22/h9-14,21-25H,6-8H2,1-5H3/t10-,11+,12+,13-,14-,15-,16+,17-,18+,19-,20-/m1/s1
    • InChI Key: HMPXQDVZEWENGB-FATXEXJGSA-N
    • SMILES: O1[C@]2(C[C@@]3(C)[C@]4(CC[C@@H](C)[C@H]4[C@@H]1[C@@]1([C@H]3[C@H]([C@](C(C)C)([C@@]12C)O)O)O)O)O

Computed Properties

  • Exact Mass: 368.22000
  • Monoisotopic Mass: 368.22
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 1
  • Complexity: 698
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 11
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 110A^2
  • XLogP3: 0.3

Experimental Properties

  • Color/Form: Powder
  • Density: 1.5±0.1 g/cm3
  • Boiling Point: 524.9±50.0 °C at 760 mmHg
  • Flash Point: 271.3±30.1 °C
  • PSA: 110.38000
  • LogP: 0.38980
  • Vapor Pressure: 0.0±3.1 mmHg at 25°C

2,5-Methano-2H-s-indaceno[8,1-bc]furan-2,3,4,5a,8c(2aH,6H)-pentol,octahydro-2a,5,8-trimethyl-3-(1-methylethyl)-,(2S,2aS,3S,4R,4aR,5R,5aR,8R,8aS,8bR,8cS)- Security Information

2,5-Methano-2H-s-indaceno[8,1-bc]furan-2,3,4,5a,8c(2aH,6H)-pentol,octahydro-2a,5,8-trimethyl-3-(1-methylethyl)-,(2S,2aS,3S,4R,4aR,5R,5aR,8R,8aS,8bR,8cS)- Pricemore >>

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